Cas no 259743-14-1 (1-Hexanol, 2-ethyl-, ion(1-))

• Product Name: 1-Hexanol, 2-ethyl-, ion(1-)
• CAS No: 259743-14-1
• MF: C₈H₁₇O
• MW: 129.219982862473
• MDL: MFCD00236527
• CID: 5223903
• Update Time: 2026-03-07

1-Hexanol, 2-ethyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 2-ethyl-, ion(1-)

• MDL： MFCD00236527
• Inchi： 1S/C8H17O/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3/q-1
• InChI Key： DMLWITSKISPJIJ-UHFFFAOYSA-N
• SMILES： C(C[O-])(CC)CCCC

Additional information on 1-Hexanol, 2-ethyl-, ion(1-)

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 259743-14-1 and 1-Hexanol, 2-ethyl-, ion(1-)

In recent years, the chemical biology and pharmaceutical research fields have witnessed significant advancements, particularly in the study of novel compounds and their potential therapeutic applications. Among these, the compound with the CAS number 259743-14-1 and the product 1-Hexanol, 2-ethyl-, ion(1-) have garnered considerable attention due to their unique chemical properties and biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to these substances, highlighting their potential applications in drug development and other biomedical fields.

The compound 259743-14-1, a relatively new entrant in the chemical biology landscape, has been the subject of several recent studies. Researchers have focused on elucidating its molecular structure, stability, and reactivity under various conditions. Preliminary findings suggest that this compound exhibits promising characteristics, such as high selectivity and affinity for specific biological targets, making it a potential candidate for further drug development. Additionally, its synthetic pathways have been optimized to improve yield and purity, which are critical factors for large-scale pharmaceutical production.

1-Hexanol, 2-ethyl-, ion(1-), on the other hand, is a well-known compound in the field of organic chemistry, but recent studies have explored its applications in pharmaceutical formulations. This compound has been investigated for its role as a solvent, stabilizer, and even as an active pharmaceutical ingredient (API) in certain formulations. Its ionic form, in particular, has shown enhanced solubility and bioavailability, which are essential properties for drug delivery systems. Recent research has also delved into its potential antimicrobial and anti-inflammatory properties, opening new avenues for its use in therapeutic applications.

One of the key methodologies employed in studying these compounds involves advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize their molecular structures and interactions. Computational modeling has also played a pivotal role in predicting their behavior in biological systems, providing valuable insights into their mechanisms of action. Furthermore, in vitro and in vivo studies have been conducted to assess their efficacy and safety profiles, with promising results that warrant further investigation.

The results from these studies indicate that both 259743-14-1 and 1-Hexanol, 2-ethyl-, ion(1-) hold significant potential for various biomedical applications. For instance, 259743-14-1 has shown inhibitory effects on specific enzymes involved in disease pathways, suggesting its utility as a targeted therapy. Meanwhile, 1-Hexanol, 2-ethyl-, ion(1-) has demonstrated synergistic effects when combined with other therapeutic agents, enhancing their overall efficacy. These findings underscore the importance of continued research into these compounds to fully realize their therapeutic potential.

In conclusion, the latest research on 259743-14-1 and 1-Hexanol, 2-ethyl-, ion(1-) highlights their promising roles in chemical biology and pharmaceutical development. While significant progress has been made, further studies are needed to explore their long-term effects, optimize their formulations, and validate their clinical applicability. This research brief serves as a valuable resource for professionals in the field, providing a snapshot of the current state of knowledge and future directions for these compounds.